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[9] A cathepsin B-cleavable linker for SN-38-based antibody-drugconjugates with high potency -
PubMed (2021-03-01) ... SN-38-based antibody-drug conjugates with high potency. ... To
obtain a stable and potent SN-38-based ADC, we developed a cathepsin B-cleavable linker,
AcLys-ValCit-PABC, which can be conjugated to the 20-hydroxyl group of SN-38. The resulting
ADC, termed HW-4, exhibited a drug-to-antibody ratio of 7.1 and good stability in rat plasma.
HW-4 was highly potent in vitro, with IC50 values ranging from 1.5 to 11.2 nM against four
HER2-positive cancer cell lines. In a HER2-positive NCI-N87 gastric cancer xenograft model,
HW-4 at a dose of 10 mg/kg showed a greater tumor growth inhibition rate than T-DM1
(116.8% vs. 97.4%). ... (2021-03-01) To obtain a stable and potent SN-38-based ADC, we
developed a cathepsin B-cleavable linker, AcLys-ValCit-PABC, which can be conjugated to the
20-hydroxyl group of SN-38. The resulting ADC, termed HW-4, exhibited a drug-to-antibody
ratio of 7.1 and good stability in rat plasma. HW-4 was highly potent in vitro, with IC50 values
ranging from 1.5 to 11.2 nM against four HER2-positive cancer cell lines. In a HER2-positive
NCI-N87 gastric cancer xenograft model, HW-4 at a dose of 10 mg/kg showed a greater tumor
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growth inhibition rate than T-DM1 (116.8% vs. 97.4%). ... (2021-03-01) Abstract. SN-38, the
active metabolite of irinotecan, is a potent topoisomerase | inhibitor that has been used as a
payload for antibody-drug conjugates (ADCs). However, the development of SN-38-based
ADCs has been hampered by the lack of a suitable linker that can stably conjugate SN-38 to an
antibody and efficiently release the drug in tumor cells. To obtain a stable and potent SN-38-
based ADC, we developed a cathepsin B-cleavable linker, AcLys-ValCit-PABC, which can be
conjugated to the 20-hydroxyl group of SN-38. The resulting ADC, termed HW-4, exhibited a
drug-to-antibody ratio of 7.1 and good stability in rat plasma. ... (2021-03-01) Affiliations. 1
State Key Laboratory of NBC Protection for Civilian, Beijing 102205, China. 2 Beijing Institute
of Pharmacology and Toxicology, Beijing 100850, China. 3 Beijing Institute of Pharmacology
and Toxicology, Beijing 100850, China. Electronic address: --INVALID-LINK--. PMID:
33662534; DOI: 10.1016/j.bmcl.2021.127958. Abstract. SN-38, the active metabolite of
irinotecan, is a potent topoisomerase | inhibitor that has been used as a payload for antibody-
drug conjugates (ADCs). However, the development of SN-38-based ADCs has been
hampered by the lack of a suitable linker that can stably conjugate SN-38 to an antibody and
efficiently release the drug in tumor cells. ... (2021-03-01) In a HER2-positive NCI-N87 gastric
cancer xenograft model, HW-4 at a dose of 10 mg/kg showed a greater tumor growth inhibition
rate than T-DM1 (116.8% vs. 97.4%). HW-4 also demonstrated a good safety profile in rats,
with a maximum tolerated dose of > 60 mg/kg. These results suggest that AcLys-ValCit-PABC
is a promising linker for the development of SN-38-based ADCs. Keywords: AcLys-ValCit-
PABC; Antibody-drug conjugate; Cathepsin B; HER2; Linker; SN-38. © 2021 Elsevier Ltd. All
rights reserved. 10.
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Mal-va-mac-SN38, a drug-linker
conjugate with significant potential in the development of next-generation antibody-drug
conjugates (ADCs). We will delve into its core components, mechanism of action, and the
critical experimental protocols necessary for its evaluation and implementation in ADC
constructs.

Introduction to Mal-va-mac-SN38

Mal-va-mac-SN38 is a drug-linker conjugate designed for ADC development.[21][22][23] It
comprises the potent topoisomerase | inhibitor SN-38 as its cytotoxic payload, connected to a
sophisticated linker system. This linker is designed to covalently bind to endogenous albumin in
vivo, forming a stable HSA-va-mac-SN38 complex.[21][24] This unique feature contributes to
its exceptional stability in human plasma and is key to its anti-tumor and anti-metastatic effects.
[21][24][25]

The payload, SN-38, is the active metabolite of irinotecan and is 100 to 1000 times more potent
than its parent drug.[26][27] Topoisomerase | inhibitors like SN-38 exert their cytotoxic effects
by binding to the DNA-topoisomerase | complex, which leads to DNA strand breaks and
ultimately apoptosis.[26] The use of SN-38 in ADCs represents a significant advancement, with
approved ADCs like Sacituzumab govitecan (Trodelvy) demonstrating its clinical utility.[26]

Chemical Structure and Properties
The Mal-va-mac-SN38 conjugate consists of three key components:

e SN-38: The cytotoxic payload that induces cancer cell death.

o Linker: A specialized linker containing a maleimide (Mal) group, a valine-alanine (va)
dipeptide, and a self-immolative p-aminobenzyl alcohol (PABC) spacer, connected to a
maleimidocaproyl (mac) group.

» Albumin-Binding Moiety: The maleimide group within the linker facilitates rapid and covalent
binding to circulating albumin.

This design offers several advantages:
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e Enhanced Stability: The formation of the HSA-va-mac-SN38 complex in vivo leads to
remarkable stability in plasma.[21][25]

e Tumor Targeting: The albumin-bound conjugate can preferentially accumulate in tumor
tissues.[25]

» Controlled Release: The linker is designed to be cleaved by enzymes like cathepsin B, which
are often overexpressed in the tumor microenvironment, leading to the specific release of the
active SN-38 payload within the tumor.[25]

Mechanism of Action

The proposed mechanism of action for an ADC utilizing a Mal-va-mac-SN38 linker-drug
combination involves a series of sequential steps.
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Caption: Proposed mechanism of action for a Mal-va-mac-SN38 based ADC.
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The ADC, upon administration, rapidly binds to albumin. This complex circulates and
accumulates in the tumor tissue through the enhanced permeability and retention (EPR) effect.
The ADC is then internalized by tumor cells, and trafficked to lysosomes. Within the acidic and
enzyme-rich environment of the lysosome, the linker is cleaved, releasing the potent SN-38
payload. SN-38 then inhibits topoisomerase I, leading to DNA damage and programmed cell
death (apoptosis).

Quantitative Data Summary

The following tables summarize key quantitative data for SN-38 and ADCs utilizing similar
linker-payload technologies. This data is essential for comparing efficacy and understanding
the therapeutic potential.

Table 1: In Vitro Cytotoxicity of SN-38

Cell Line IC50 (nM) Cancer Type
SKOV-3 10.7 Ovarian

BT474 HerDR 7.3 Breast

MDA-MB-231 38.9 Breast

MCF-7 14.4 Breast

L540cy 113 ng/mL Hodgkin's Lymphoma
Ramos 67 ng/mL Burkitt's Lymphoma

Data compiled from multiple

sources.

Table 2: In Vivo Efficacy of SN-38 based ADCs
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Tumor Growth

ADC Xenograft Model Dose o
Inhibition (TGI)

HW-4 NCI-N87 (Gastric) 10 mg/kg 116.8%

SY02-SN-38 CFPAC-1 (Pancreatic)  Not Specified 87.3%

Data compiled from

multiple sources.[9]

Experimental Protocols

Detailed methodologies are crucial for the successful development and evaluation of ADCs.

Below are outlines for key experimental protocols.

Synthesis of Mal-va-mac-SN38

The synthesis of Mal-va-mac-SN38 is a multi-step process. While specific reaction conditions

are often proprietary, a general workflow can be outlined.

SN-38

I

Characterization (LC-MS, NMR)

Conjugation of Linker to SN-38 Purification

Linker Precursor Synthesis

Click to download full resolution via product page
Caption: General workflow for the synthesis of Mal-va-mac-SN38.

o Hapten Synthesis: SN-38 is chemically modified to introduce a functional group for linker

conjugation.

o Linker Synthesis: The Mal-va-mac linker is synthesized separately. This typically involves
peptide coupling and other organic chemistry reactions.

o Conjugation: The synthesized linker is then conjugated to the modified SN-38.
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Purification and Characterization: The final product is purified using techniques like
chromatography and characterized by methods such as LC-MS and NMR to confirm its
structure and purity.

In Vitro Cytotoxicity Assay

This assay determines the potency of the ADC against cancer cell lines.

Cell Culture: Culture target cancer cell lines under appropriate conditions.

Treatment: Seed cells in 96-well plates and treat with serial dilutions of the ADC, free SN-38,
and a non-targeting control ADC.

Incubation: Incubate the cells for a defined period (e.g., 72 hours).

Viability Assessment: Measure cell viability using a suitable assay (e.g., MTT, CellTiter-Glo).

Data Analysis: Calculate the IC50 value, which is the concentration of the drug that inhibits
cell growth by 50%.

In Vivo Efficacy Studies

These studies evaluate the anti-tumor activity of the ADC in animal models.

Xenograft Model: Implant human tumor cells subcutaneously into immunodeficient mice.

Treatment: Once tumors reach a certain volume, randomize the mice into treatment groups
(e.g., vehicle control, ADC, positive control). Administer the treatments via a suitable route
(e.g., intravenous).

Tumor Measurement: Measure tumor volume and body weight regularly.

Endpoint: At the end of the study, euthanize the mice and excise the tumors for further
analysis (e.g., histology, immunohistochemistry).

Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group.

Signaling Pathway of SN-38
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SN-38's primary mechanism of action is the inhibition of topoisomerase I, which disrupts DNA
replication and leads to apoptosis.
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Caption: Signaling pathway of SN-38 leading to apoptosis.

SN-38 stabilizes the covalent complex between topoisomerase | and DNA. This prevents the
re-ligation of the DNA strand, and when the replication fork encounters this complex, it leads to
the formation of lethal double-strand breaks, ultimately triggering apoptosis.
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Conclusion

Mal-va-mac-SN38 represents a promising platform for the development of highly effective and
stable ADCs. Its unique albumin-binding property, combined with the potent anti-tumor activity
of SN-38, offers a compelling strategy for targeted cancer therapy. The detailed experimental
protocols and understanding of its mechanism of action provided in this guide will be invaluable
for researchers and drug developers working to advance this technology into the clinic. Further
preclinical and clinical investigations are warranted to fully elucidate the therapeutic potential of
ADCs incorporating Mal-va-mac-SN38.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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